Cas no 2097962-14-4 ((2,2-Dimethyl-5-phenylpentyl)(methyl)amine hydrochloride)

• Product Name: (2,2-Dimethyl-5-phenylpentyl)(methyl)amine hydrochloride
• CAS No: 2097962-14-4
• MF: C₁₄H₂₄ClN
• MW: 241.80006313324
• CID: 5723921
• PubChem ID: 122240243
• Update Time: 2025-10-30

(2,2-Dimethyl-5-phenylpentyl)(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2097962-14-4
• starbld0046816
• N,2,2-trimethyl-5-phenylpentan-1-amine;hydrochloride
• F2147-6429
• N,2,2-Trimethyl-5-phenylpentan-1-amine hydrochloride
• (2,2-dimethyl-5-phenylpentyl)(methyl)amine hydrochloride
• AKOS040813412
• (2,2-Dimethyl-5-phenylpentyl)(methyl)amine hydrochloride

• Inchi： 1S/C14H23N.ClH/c1-14(2,12-15-3)11-7-10-13-8-5-4-6-9-13;/h4-6,8-9,15H,7,10-12H2,1-3H3;1H
• InChI Key： DTOOPRWEQFQGBL-UHFFFAOYSA-N
• SMILES： Cl.N(C)CC(C)(C)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 241.1597275g/mol
• Monoisotopic Mass: 241.1597275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (2,2-Dimethyl-5-phenylpentyl)(methyl)amine hydrochloride

(2,2-Dimethyl-5-phenylpentyl)(methyl)amine hydrochloride: A Comprehensive Overview

The compound with CAS No. 2097962-14-4, commonly referred to as (2,2-Dimethyl-5-phenylpentyl)(methyl)amine hydrochloride, is a specialized organic compound with unique structural and functional properties. This compound has garnered attention in various scientific and industrial applications due to its distinctive chemical composition and potential for further research and development.

Structural Analysis: The molecular structure of (2,2-Dimethyl-5-phenylpentyl)(methyl)amine hydrochloride consists of a pentyl chain substituted with a phenyl group at the fifth position and two methyl groups at the second position. The amine group is further substituted with a methyl group, forming a tertiary amine structure. This configuration imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2,2-Dimethyl-5-phenylpentyl)(methyl)amine hydrochloride through optimized reaction pathways. Researchers have employed techniques such as alkylation, Friedel-Crafts alkylation, and subsequent amine formation to achieve high yields of this compound. The characterization of this compound has been carried out using modern analytical tools such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its molecular structure and purity.

Applications in Pharmaceutical Research: One of the most promising areas of application for (2,2-Dimethyl-5-phenylpentyl)(methyl)amine hydrochloride is in pharmaceutical research. The compound's unique structure makes it a potential candidate for drug development, particularly in the design of bioactive molecules with specific pharmacological properties. Recent studies have explored its role as a precursor in the synthesis of novel drugs targeting various therapeutic areas such as neurodegenerative diseases and cancer.

Environmental Impact and Safety Considerations: As with any chemical compound, understanding the environmental impact and safety profile of (2,2-Dimethyl-5-phenylpentyl)(methyl)amine hydrochloride is crucial. Current research focuses on assessing its biodegradability, toxicity, and potential ecological effects. Preliminary findings suggest that the compound exhibits moderate biodegradability under aerobic conditions; however, further studies are required to fully understand its environmental fate.

Future Research Directions: The continued exploration of (2,2-Dimethyl-5-phenylpentyl)(methyl)amine hydrochloride is expected to yield valuable insights into its chemical behavior and practical applications. Future research may focus on optimizing its synthesis for large-scale production, investigating its interactions with biological systems, and exploring its potential in advanced materials science.